Cas no 71790-50-6 (Benzene, 1-(methylsulfinyl)-4-(methylthio)-)
71790-50-6 structure
Product Name:Benzene, 1-(methylsulfinyl)-4-(methylthio)-
CAS No:71790-50-6
MF:C8H10OS2
MW:186.294399738312
CID:1755458
PubChem ID:71404589
Update Time:2025-04-21
Benzene, 1-(methylsulfinyl)-4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(methylsulfinyl)-4-(methylthio)-
- 1-methylsulfanyl-4-methylsulfinylbenzene
- DTXSID30825425
- 71790-50-6
- 1-(Methanesulfinyl)-4-(methylsulfanyl)benzene
- SCHEMBL23554859
-
- Inchi: 1S/C8H10OS2/c1-10-7-3-5-8(6-4-7)11(2)9/h3-6H,1-2H3
- InChI Key: MPSHFDFKCWGRAP-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)SC)=O
Computed Properties
- Exact Mass: 186.0174
- Monoisotopic Mass: 186.01730729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 17.07
Benzene, 1-(methylsulfinyl)-4-(methylthio)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
71790-50-6 (Benzene, 1-(methylsulfinyl)-4-(methylthio)-) Related Products
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